Cas no 15232-96-9 (Benzene,2-cyclohexen-1-yl-)

Benzene,2-cyclohexen-1-yl- structure
Benzene,2-cyclohexen-1-yl- structure
Product Name:Benzene,2-cyclohexen-1-yl-
CAS No:15232-96-9
MF:C12H14
MW:158.239563465118
CID:210622
PubChem ID:85820
Update Time:2025-04-19

Benzene,2-cyclohexen-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-cyclohexen-1-yl-
    • 3-Phenyl-1-cyclohexene
    • 3-Phenylcyclohexene
    • 2-Cyclohexen-1-ylbenzene #
    • 15232-96-9
    • Benzene, 2-cyclohexen-1-yl-
    • 1,2,3,4-Tetrahydro-1,1'-biphenyl
    • 1-cyclohex-2-enyl-benzene
    • DTXSID00934472
    • AKOS024339554
    • Inchi: 1S/C12H14/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1,3-5,7-9,12H,2,6,10H2
    • InChI Key: MUSXBUOOSTWNCY-UHFFFAOYSA-N
    • SMILES: C1(C2C=CC=CC=2)C=CCCC1

Computed Properties

  • Exact Mass: 158.10962
  • Monoisotopic Mass: 158.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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